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Compound of Interest

Compound Name:
3-(3-Methylphenyl)-3-

oxopropanenitrile

Cat. No.: B1329870 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling of

chemical compounds is paramount. This guide provides essential safety and logistical

information for 3-(3-Methylphenyl)-3-oxopropanenitrile, offering procedural, step-by-step

guidance to ensure operational safety and proper disposal.

Hazard Identification and Personal Protective
Equipment
3-(3-Methylphenyl)-3-oxopropanenitrile is a compound that requires careful handling due to

its potential health hazards. It is classified as harmful if swallowed, in contact with skin, or

inhaled, and can cause serious skin and eye irritation.[1][2] Adherence to the following personal

protective equipment (PPE) guidelines is mandatory to minimize exposure risks.
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Hazard Classification GHS Pictogram
Required Personal
Protective Equipment
(PPE)

Acute Toxicity (Oral, Dermal,

Inhalation)
GHS07 (Exclamation Mark)

Chemical-resistant gloves

(e.g., nitrile), lab coat or

chemical-resistant apron,

safety glasses with side

shields or goggles. Work

should be conducted in a well-

ventilated area or a chemical

fume hood.[1][2][3][4]

Skin Corrosion/Irritation GHS07 (Exclamation Mark)

Chemical-resistant gloves

(e.g., nitrile), lab coat or

chemical-resistant apron.[1][2]

[3]

Serious Eye Damage/Irritation GHS07 (Exclamation Mark)

Tightly fitting chemical safety

goggles. A face shield is

recommended in situations

with a high risk of splashing.[1]

[2][3][4]

Specific Target Organ Toxicity

(Single Exposure)
GHS07 (Exclamation Mark)

Work in a well-ventilated area

or a certified chemical fume

hood to avoid inhalation of

dust or vapors.[2][3]

Operational Plan: Safe Handling and Storage
Proper handling and storage procedures are critical to maintaining a safe laboratory

environment.

Handling Procedures:
Ventilation: Always handle 3-(3-Methylphenyl)-3-oxopropanenitrile in a well-ventilated

area, preferably within a certified chemical fume hood to minimize inhalation exposure.[2][3]

[5]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.fishersci.com/shop/products/3-3-methylphenyl-3-oxopropanenitrile-97-thermo-scientific/KM01815DA
https://static.cymitquimica.com/products/10/pdf/sds-F454899.pdf
https://aksci.com/sds/4219CM_SDS.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_3_Methylphenyl_propionaldehyde.pdf
https://www.fishersci.com/shop/products/3-3-methylphenyl-3-oxopropanenitrile-97-thermo-scientific/KM01815DA
https://static.cymitquimica.com/products/10/pdf/sds-F454899.pdf
https://aksci.com/sds/4219CM_SDS.pdf
https://www.fishersci.com/shop/products/3-3-methylphenyl-3-oxopropanenitrile-97-thermo-scientific/KM01815DA
https://static.cymitquimica.com/products/10/pdf/sds-F454899.pdf
https://aksci.com/sds/4219CM_SDS.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_3_Methylphenyl_propionaldehyde.pdf
https://static.cymitquimica.com/products/10/pdf/sds-F454899.pdf
https://aksci.com/sds/4219CM_SDS.pdf
https://www.benchchem.com/product/b1329870?utm_src=pdf-body
https://static.cymitquimica.com/products/10/pdf/sds-F454899.pdf
https://aksci.com/sds/4219CM_SDS.pdf
https://www.echemi.com/sds/3-methylbenzylcyanide-pid_Seven19454.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329870?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Avoid Contact: Prevent all personal contact with the substance, including skin and eye

contact, and inhalation of dust or vapors.[3][4]

Personal Hygiene: Wash hands thoroughly with soap and water after handling.[1][2][3] Do

not eat, drink, or smoke in areas where the chemical is handled or stored.[2]

Equipment: Use non-sparking tools and take precautionary measures against static

discharge.[2][4]

Storage Procedures:
Container: Keep the container tightly closed when not in use.[2][5]

Location: Store in a cool, dry, and well-ventilated area away from incompatible materials

such as strong oxidizing agents.[2][4][5]

Security: Store in a locked-up and secure location.[2][5]

Emergency and Disposal Plans
Immediate and appropriate action is crucial in the event of an emergency.

Emergency Procedures: First Aid
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Exposure Event

Immediate Response

Medical Attention

Inhalation

Move to fresh air and keep at rest.

Skin Contact

Remove contaminated clothing.
Wash skin with plenty of soap and water.

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do.

Ingestion

Rinse mouth.
Do NOT induce vomiting.

Seek immediate medical advice/attention.

If irritation persists If irritation persists

Click to download full resolution via product page

Caption: Emergency first aid procedures for exposure to 3-(3-Methylphenyl)-3-
oxopropanenitrile.

Spill Management Protocol
In the event of a spill, follow these steps to ensure a safe and effective cleanup:

Evacuate: Immediately evacuate all non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated.

Personal Protection: Don the appropriate PPE as outlined in the table above.

Containment: For liquid spills, absorb the material with an inert absorbent such as

vermiculite or sand. For solid spills, carefully sweep the material to avoid generating dust.

Collection: Place the contained material into a clearly labeled, sealed container for

hazardous waste.[3]
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Decontamination: Clean the spill area with a suitable solvent, followed by soap and water. All

cleaning materials must also be disposed of as hazardous waste.

Reporting: Report the spill to your institution's Environmental Health and Safety (EHS)

department.

Disposal Plan
The primary method for the disposal of 3-(3-Methylphenyl)-3-oxopropanenitrile is through a

licensed chemical waste disposal service.[6] Do not discharge this chemical into sewer

systems.

Waste Generation

Temporary Storage

Final Disposal

Empty Containers

Collect waste 3-(3-Methylphenyl)-3-oxopropanenitrile
in a labeled, compatible container.

Store in a designated satellite
accumulation area.

Triple rinse empty containers with a
suitable solvent.

Contact Environmental Health & Safety (EHS)
for hazardous waste pickup.

Disposal by a licensed
waste disposal facility.

Dispose of rinsed container as regular trash
or offer for recycling.

Click to download full resolution via product page

Caption: Workflow for the proper disposal of 3-(3-Methylphenyl)-3-oxopropanenitrile waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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